Cas no 29788-21-4 (1-bromo-1-nitrocyclopentane)

• Product Name: 1-bromo-1-nitrocyclopentane
• CAS No: 29788-21-4
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 2927413
• PubChem ID: 12694338
• Update Time: 2025-09-28

1-bromo-1-nitrocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1-nitrocyclopentane
• EN300-1615888
• 29788-21-4

• Inchi： 1S/C5H8BrNO2/c6-5(7(8)9)3-1-2-4-5/h1-4H2
• InChI Key： DXJVJDOWUQUCIQ-UHFFFAOYSA-N
• SMILES： BrC1(CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.97384Da
• Monoisotopic Mass: 192.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-1-nitrocyclopentane

Exploring the Properties and Applications of 1-Bromo-1-Nitrocyclopentane (CAS No 29788-21-4)

1-Bromo-1-nitrocyclopentane (CAS No 29788-21-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its bromine and nitro functional groups attached to a cyclopentane ring, exhibits a range of intriguing properties that make it valuable for various applications. In this article, we will delve into its structural characteristics, synthesis methods, chemical reactivity, and potential uses in modern research.

The cyclopentane ring serves as the core structure of 1-bromo-1-nitrocyclopentane, with both the bromine and nitro groups occupying the same carbon atom. This arrangement imparts unique electronic properties to the molecule. Recent studies have highlighted the importance of such functional group combinations in modulating the reactivity and stability of organic compounds. The bromine atom introduces electrophilic character, while the nitro group contributes strong electron-withdrawing effects, creating a dynamic interplay that influences the compound's behavior in different chemical environments.

One of the most notable aspects of 1-bromo-1-nitrocyclopentane is its versatility in synthetic chemistry. Researchers have employed this compound as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. For instance, recent advancements in catalytic cross-coupling reactions have demonstrated how this compound can be used to construct biologically active compounds with high precision. Its ability to undergo nucleophilic substitution reactions makes it a valuable precursor for generating diverse derivatives.

Another area where 1-bromo-1-nitrocyclopentane has shown promise is in materials science. The compound's rigid cyclopentane framework and functional groups make it an ideal candidate for designing new polymers and nanomaterials. Studies published in leading journals have explored its potential as a building block for constructing stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or light. These findings underscore its role as a key component in cutting-edge material design.

In terms of biological applications, 1-bromo-1-nitrocyclopentane has been investigated for its potential pharmacological effects. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them candidates for drug development. Researchers are particularly interested in its ability to modulate cellular signaling pathways, which could lead to innovative therapeutic strategies for treating various diseases.

The synthesis of 1-bromo-1-nitrocyclopentane involves a series of well-established organic reactions. Typically, it is prepared by introducing a nitro group onto bromocyclopentane through nitration reactions under controlled conditions. Recent optimizations in these methods have improved yields and reduced reaction times, making large-scale production more feasible. The development of green chemistry approaches has also been explored to minimize environmental impact during synthesis.

From an environmental perspective, understanding the fate and transport of 1-bromo-1-nitrocyclopentane is crucial for assessing its safety and sustainability. Studies indicate that this compound undergoes degradation under certain environmental conditions, though further research is needed to fully characterize its persistence in natural systems. Regulatory bodies are increasingly focusing on such assessments to ensure responsible use and disposal practices.

In conclusion, 1-bromo-1-nitrocyclopentane (CAS No 29788-21-4) stands out as a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, reactivity, and synthetic potential continue to drive innovation in organic chemistry, materials science, and pharmacology. As research progresses, we can expect even more groundbreaking discoveries that leverage the properties of this remarkable molecule.